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Compound of Interest

Compound Name: 3-(2-Fluorophenyl)benzaldehyde

Cat. No.: B1333757 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(2-Fluorophenyl)benzaldehyde,

a key intermediate in organic synthesis. This document outlines its chemical properties, a

detailed experimental protocol for its synthesis, and its applications in research and

development.

Core Compound Data
3-(2-Fluorophenyl)benzaldehyde is an aromatic aldehyde featuring a biphenyl backbone with

a fluorine substituent. This structure imparts unique electronic and steric properties, making it a

valuable building block in medicinal chemistry and materials science.

Property Value

Molecular Formula C₁₃H₉FO

Molecular Weight 200.21 g/mol

IUPAC Name 3-(2-Fluorophenyl)benzaldehyde

Alternate Name 2'-Fluoro-[1,1'-biphenyl]-3-carbaldehyde[1]

CAS Number 676348-33-7[1]
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Synthesis and Experimental Protocol
The primary route for synthesizing 3-(2-Fluorophenyl)benzaldehyde is the Suzuki-Miyaura

cross-coupling reaction.[1] This powerful method forges a carbon-carbon bond between a

boronic acid and an organohalide, catalyzed by a palladium complex.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling
Objective: To synthesize 3-(2-Fluorophenyl)benzaldehyde from 3-formylphenylboronic acid

and 1-bromo-2-fluorobenzene.

Materials:

3-Formylphenylboronic acid

1-Bromo-2-fluorobenzene

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Potassium carbonate (K₂CO₃)

Toluene

Ethanol

Water

Anhydrous magnesium sulfate (MgSO₄)

Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

Reaction Setup: In a 250 mL round-bottom flask, combine 3-formylphenylboronic acid (1.0

eq), 1-bromo-2-fluorobenzene (1.0 eq), palladium(II) acetate (0.02 eq), and
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triphenylphosphine (0.04 eq).

Solvent and Base Addition: Add toluene (100 mL), ethanol (25 mL), and an aqueous solution

of potassium carbonate (2 M, 50 mL).

Inert Atmosphere: Purge the flask with an inert gas (nitrogen or argon) for 15 minutes to

remove oxygen.

Reaction: Heat the mixture to reflux (approximately 90-100 °C) with vigorous stirring for 12

hours. Monitor the reaction progress using thin-layer chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. Separate the

organic layer and wash it with brine (saturated NaCl solution).

Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate and filter.

Purification: Remove the solvent under reduced pressure. Purify the crude product by

column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure 3-
(2-Fluorophenyl)benzaldehyde.

Applications in Research and Development
The unique chemical properties of fluorinated compounds make them significant in various

fields:

Medicinal Chemistry: The introduction of a fluorine atom can enhance the metabolic stability

and binding affinity of drug candidates.[1] Fluorinated benzaldehydes are precursors to a

wide range of more complex, biologically active molecules.[1]

Materials Science: The electronic properties influenced by the fluorine atom make this

compound a useful intermediate in the development of novel organic materials with specific

electronic or optical properties.

Visualized Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 3-(2-
Fluorophenyl)benzaldehyde via the Suzuki-Miyaura cross-coupling reaction.
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Caption: Suzuki-Miyaura synthesis of 3-(2-Fluorophenyl)benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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